Cas no 1251629-03-4 (ethyl 2-4-({(4-carbamoylphenyl)carbamoylmethyl}sulfanyl)-1H-1,5-benzodiazepin-2-ylacetate)

• Product Name: ethyl 2-4-({(4-carbamoylphenyl)carbamoylmethyl}sulfanyl)-1H-1,5-benzodiazepin-2-ylacetate
• CAS No: 1251629-03-4
• MF: C₂₂H₂₂N₄O₄S
• MW: 438.499483585358
• CID: 6271486
• PubChem ID: 49668471
• Update Time: 2025-06-13

ethyl 2-4-({(4-carbamoylphenyl)carbamoylmethyl}sulfanyl)-1H-1,5-benzodiazepin-2-ylacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-4-({(4-carbamoylphenyl)carbamoylmethyl}sulfanyl)-1H-1,5-benzodiazepin-2-ylacetate
• ethyl 2-[4-({[(4-carbamoylphenyl)carbamoyl]methyl}sulfanyl)-1H-1,5-benzodiazepin-2-yl]acetate
• ethyl {4-[(2-{[4-(aminocarbonyl)phenyl]amino}-2-oxoethyl)thio]-1H-1,5-benzodiazepin-2-yl}acetate
• ethyl 2-(4-((2-((4-carbamoylphenyl)amino)-2-oxoethyl)thio)-1H-benzo[b][1,4]diazepin-2-yl)acetate
• ethyl 2-[4-[2-(4-carbamoylanilino)-2-oxoethyl]sulfanyl-1H-1,5-benzodiazepin-2-yl]acetate
• F3407-2798
• 1251629-03-4
• AKOS021791365

• Inchi： 1S/C22H22N4O4S/c1-2-30-21(28)12-16-11-20(26-18-6-4-3-5-17(18)24-16)31-13-19(27)25-15-9-7-14(8-10-15)22(23)29/h3-11,24H,2,12-13H2,1H3,(H2,23,29)(H,25,27)
• InChI Key： IIRLFPOQYRWYSU-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(C(N)=O)=CC=1)=O)C1C=C(CC(=O)OCC)NC2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 438.13617637g/mol
• Monoisotopic Mass: 438.13617637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 148Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on ethyl 2-4-({(4-carbamoylphenyl)carbamoylmethyl}sulfanyl)-1H-1,5-benzodiazepin-2-ylacetate

Comprehensive Overview of Ethyl 2-4-({(4-Carbamoylphenyl)carbamoylmethyl}sulfanyl)-1H-1,5-benzodiazepin-2-ylacetate (CAS No. 1251629-03-4)

The compound ethyl 2-4-({(4-carbamoylphenyl)carbamoylmethyl}sulfanyl)-1H-1,5-benzodiazepin-2-ylacetate, identified by its CAS No. 1251629-03-4, is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule belongs to the 1,5-benzodiazepine class, a structural motif known for its diverse biological activities. Researchers are particularly interested in its potential applications due to its unique sulfanyl and carbamoyl functional groups, which contribute to its reactivity and binding properties.

In recent years, the demand for novel benzodiazepine derivatives has surged, driven by their relevance in drug discovery and development. The ethyl 2-4-({(4-carbamoylphenyl)carbamoylmethyl}sulfanyl)-1H-1,5-benzodiazepin-2-ylacetate structure is often explored for its potential as a pharmacophore, a term frequently searched in AI-driven drug design platforms. Its CAS No. 1251629-03-4 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings.

One of the most searched questions in the field is: "What are the applications of 1,5-benzodiazepine derivatives in modern medicine?" This compound’s sulfanyl linkage and carbamoylphenyl moiety make it a candidate for modulating protein-protein interactions, a hot topic in targeted therapy research. Additionally, its ethyl ester group enhances its solubility, a property highly valued in formulation science.

The synthesis of ethyl 2-4-({(4-carbamoylphenyl)carbamoylmethyl}sulfanyl)-1H-1,5-benzodiazepin-2-ylacetate involves multi-step organic reactions, often highlighted in peer-reviewed journals. Its CAS No. 1251629-03-4 is frequently cited in patents related to central nervous system (CNS) drug candidates, reflecting its potential in addressing neurological disorders. This aligns with the growing public interest in mental health therapeutics, a trending topic in healthcare discussions.

From a structural-activity relationship (SAR) perspective, the 1,5-benzodiazepine core of this compound is pivotal. Researchers often investigate how modifications to its sulfanyl or carbamoyl groups affect bioactivity. Such studies are crucial for optimizing drug-like properties, a phrase commonly queried in computational chemistry forums. The ethyl 2-4-({(4-carbamoylphenyl)carbamoylmethyl}sulfanyl)-1H-1,5-benzodiazepin-2-ylacetate thus serves as a valuable scaffold for medicinal chemistry innovations.

Another trending search query is: "How do benzodiazepine derivatives compare to other heterocyclic compounds in drug development?" The answer often highlights the versatility of 1,5-benzodiazepines, including CAS No. 1251629-03-4, due to their balanced lipophilicity and hydrogen-bonding capacity. These traits are essential for achieving oral bioavailability, a key metric in preclinical studies.

In summary, ethyl 2-4-({(4-carbamoylphenyl)carbamoylmethyl}sulfanyl)-1H-1,5-benzodiazepin-2-ylacetate (CAS No. 1251629-03-4) represents a promising avenue for pharmaceutical research. Its structural features align with contemporary interests in precision medicine and small-molecule therapeutics, making it a subject of ongoing investigation. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in drug discovery discourse.